Cas no 2197063-29-7 (5-Amino-1-benzo[1,3]dioxol-5-yl-3-methyl-1H-pyrazole-4-carbonitrile)

• Product Name: 5-Amino-1-benzo[1,3]dioxol-5-yl-3-methyl-1H-pyrazole-4-carbonitrile
• CAS No: 2197063-29-7
• MF: C₁₂H₁₀N₄O₂
• MW: 242.23340177536
• MDL: MFCD30725876
• CID: 5184241
• Update Time: 2026-03-05

5-Amino-1-benzo[1,3]dioxol-5-yl-3-methyl-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Amino-1-benzo[1,3]dioxol-5-yl-3-methyl-1H-pyrazole-4-carbonitrile
• 1H-Pyrazole-4-carbonitrile, 5-amino-1-(1,3-benzodioxol-5-yl)-3-methyl-

• MDL： MFCD30725876
• Inchi： 1S/C12H10N4O2/c1-7-9(5-13)12(14)16(15-7)8-2-3-10-11(4-8)18-6-17-10/h2-4H,6,14H2,1H3
• InChI Key： TYDLKGTXORCRLG-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C3OCOC3=C2)C(N)=C(C#N)C(C)=N1

Additional information on 5-Amino-1-benzo[1,3]dioxol-5-yl-3-methyl-1H-pyrazole-4-carbonitrile

Comprehensive Overview of 5-Amino-1-benzo[1,3]dioxol-5-yl-3-methyl-1H-pyrazole-4-carbonitrile (CAS No. 2197063-29-7)

5-Amino-1-benzo[1,3]dioxol-5-yl-3-methyl-1H-pyrazole-4-carbonitrile (CAS No. 2197063-29-7) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the pyrazole family, which is known for its diverse biological activities. The presence of a benzo[1,3]dioxole moiety and a cyano group enhances its reactivity, making it a valuable intermediate in organic synthesis.

In recent years, the demand for pyrazole derivatives has surged, driven by their role in drug discovery and material science. Researchers are particularly interested in 5-Amino-1-benzo[1,3]dioxol-5-yl-3-methyl-1H-pyrazole-4-carbonitrile due to its potential as a building block for anticancer agents, antimicrobial compounds, and central nervous system (CNS) drugs. Its molecular structure allows for facile modifications, enabling the development of novel therapeutics with improved efficacy and safety profiles.

The synthesis of CAS No. 2197063-29-7 typically involves multi-step reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to optimize yield and purity. These methods align with the growing trend toward green chemistry, which emphasizes reducing waste and energy consumption. As sustainability becomes a priority in chemical manufacturing, 5-Amino-1-benzo[1,3]dioxol-5-yl-3-methyl-1H-pyrazole-4-carbonitrile stands out as a candidate for eco-friendly production.

From a pharmacological perspective, pyrazole-based compounds like CAS No. 2197063-29-7 exhibit promising interactions with biological targets. For instance, they have shown affinity for kinase enzymes and G-protein-coupled receptors (GPCRs), which are critical in disease pathways. This has led to increased interest in their use for treating inflammatory disorders, metabolic diseases, and even neurodegenerative conditions. The compound's amino and cyano functional groups further enhance its binding properties, making it a versatile scaffold for medicinal chemistry.

In the agrochemical sector, 5-Amino-1-benzo[1,3]dioxol-5-yl-3-methyl-1H-pyrazole-4-carbonitrile is explored for its potential as a pesticide or herbicide intermediate. Its ability to disrupt enzymatic processes in pests while maintaining low toxicity to non-target organisms aligns with the industry's shift toward sustainable crop protection. This is particularly relevant as global agriculture faces challenges like pest resistance and environmental regulations.

The analytical characterization of CAS No. 2197063-29-7 involves techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure the compound's identity, purity, and stability, which are crucial for regulatory compliance and industrial applications. Additionally, computational tools like molecular docking and quantitative structure-activity relationship (QSAR) modeling are used to predict its behavior in biological systems, accelerating drug discovery efforts.

As the scientific community continues to explore pyrazole derivatives, 5-Amino-1-benzo[1,3]dioxol-5-yl-3-methyl-1H-pyrazole-4-carbonitrile remains a compound of high interest. Its versatility, coupled with advancements in synthetic and analytical technologies, positions it as a key player in the development of next-generation therapeutics and agrochemicals. Future research may focus on optimizing its pharmacokinetic properties and expanding its applications in precision medicine and smart agriculture.